DANA acts as a specific inhibitor of neuraminidase enzymes . Neuraminidases are enzymes that cleave sialic acid residues from glycoproteins and glycolipids .
By inhibiting neuraminidase activity, DANA helps researchers understand the role of sialylation (the addition of sialic acid) in various biological processes .
This research can provide insights into areas like neural development, function, and diseases .
DANA and Insulin Secretion
Recent studies explore the potential of DANA to enhance insulin secretion .
Researchers observed that DANA increased insulin release from pancreatic beta cells in response to glucose stimulation .
This area of research is ongoing, but it could contribute to the understanding of insulin regulation and diabetes.
Gadhoum et al. CD15 expression in human myeloid cell differentiation is regulated by sialidase activity Nature Chemical Biology, doi: 10.1038/nchembio.116, published online 19 October 2008 http://www.nature.com/naturechemicalbiology
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